Cas no 1806587-08-5 (Ethyl 5-(2-carboxyethyl)-2-(carboxymethyl)benzoate)
Ethyl 5-(2-carboxyethyl)-2-(carboxymethyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5-(2-carboxyethyl)-2-(carboxymethyl)benzoate
-
- Inchi: 1S/C14H16O6/c1-2-20-14(19)11-7-9(4-6-12(15)16)3-5-10(11)8-13(17)18/h3,5,7H,2,4,6,8H2,1H3,(H,15,16)(H,17,18)
- InChI Key: FWVDWHDDYJAWSW-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=C(C=CC=1CC(=O)O)CCC(=O)O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 8
- Complexity: 365
- XLogP3: 1.4
- Topological Polar Surface Area: 101
Ethyl 5-(2-carboxyethyl)-2-(carboxymethyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015004047-250mg |
Ethyl 5-(2-carboxyethyl)-2-(carboxymethyl)benzoate |
1806587-08-5 | 97% | 250mg |
470.40 USD | 2021-06-21 | |
| Alichem | A015004047-500mg |
Ethyl 5-(2-carboxyethyl)-2-(carboxymethyl)benzoate |
1806587-08-5 | 97% | 500mg |
863.90 USD | 2021-06-21 | |
| Alichem | A015004047-1g |
Ethyl 5-(2-carboxyethyl)-2-(carboxymethyl)benzoate |
1806587-08-5 | 97% | 1g |
1,504.90 USD | 2021-06-21 |
Ethyl 5-(2-carboxyethyl)-2-(carboxymethyl)benzoate Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on Ethyl 5-(2-carboxyethyl)-2-(carboxymethyl)benzoate
Research Brief on Ethyl 5-(2-carboxyethyl)-2-(carboxymethyl)benzoate (CAS: 1806587-08-5) in Chemical Biology and Pharmaceutical Applications
The compound Ethyl 5-(2-carboxyethyl)-2-(carboxymethyl)benzoate (CAS: 1806587-08-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This ester derivative, characterized by its dual carboxylate functionalities, has shown promising potential in drug discovery and development, particularly in the design of novel small-molecule therapeutics. Recent studies have focused on its synthetic pathways, physicochemical properties, and biological activities, positioning it as a versatile scaffold for further chemical modifications.
A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic optimization of Ethyl 5-(2-carboxyethyl)-2-(carboxymethyl)benzoate, highlighting its role as a key intermediate in the production of prostaglandin analogs. The research team employed a multi-step synthesis route, starting from commercially available precursors, to achieve a high yield (82%) of the target compound. Nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS) were used to confirm the compound's structural integrity, while computational modeling provided insights into its conformational flexibility and potential binding modes.
In the context of pharmaceutical applications, Ethyl 5-(2-carboxyethyl)-2-(carboxymethyl)benzoate has been investigated as a potential anti-inflammatory agent. A preclinical study conducted by researchers at the University of Cambridge demonstrated its ability to modulate cyclooxygenase-2 (COX-2) activity, with an IC50 value of 3.2 µM. The compound's unique structural features, including its flexible carboxyethyl side chain and aromatic benzoate core, were found to contribute to its selective inhibition of COX-2 over COX-1, suggesting a favorable safety profile for further development.
Beyond its direct therapeutic potential, Ethyl 5-(2-carboxyethyl)-2-(carboxymethyl)benzoate has also been explored as a building block for more complex drug candidates. A recent patent application (WO2023056123) describes its use in the synthesis of novel non-steroidal anti-inflammatory drugs (NSAIDs) with improved gastrointestinal tolerability. The patent highlights the compound's versatility, as its carboxyl groups can be readily functionalized to create prodrugs or targeted delivery systems, addressing key challenges in drug bioavailability and tissue specificity.
From a chemical biology perspective, researchers have utilized Ethyl 5-(2-carboxyethyl)-2-(carboxymethyl)benzoate as a probe to study enzyme-substrate interactions in carboxylate-processing enzymes. Its structural similarity to natural substrates of enzymes such as carboxylesterases and acyl-CoA synthetases has made it a valuable tool for mechanistic studies. Recent work published in ACS Chemical Biology employed this compound to elucidate the catalytic mechanism of human carboxylesterase 1 (hCE1), providing new insights into the enzyme's substrate recognition and turnover rates.
Looking ahead, the future research directions for Ethyl 5-(2-carboxyethyl)-2-(carboxymethyl)benzoate appear promising. Several pharmaceutical companies have included derivatives of this compound in their pipeline for metabolic disease therapeutics, capitalizing on its ability to interact with peroxisome proliferator-activated receptors (PPARs). Additionally, its potential applications in targeted drug delivery systems, particularly for inflammatory diseases, are currently under investigation in multiple academic and industrial laboratories worldwide.
1806587-08-5 (Ethyl 5-(2-carboxyethyl)-2-(carboxymethyl)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)